Cas no 2287315-12-0 (6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride)

• Product Name: 6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride
• CAS No: 2287315-12-0
• MF: C₈H₁₁FN₂O₃S
• MW: 234.247944116592
• CID: 5463153
• Update Time: 2025-05-23

6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride
• AT19488
• Z3333540599
• 6,6-dimethyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonyl fluoride
• 6,6-DIMETHYL-6,7-DIHYDRO-5H-PYRAZOLO[5,1-B][1,3]OXAZINE-3-SULFONYL FLUORIDE
• 5H-Pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride, 6,7-dihydro-6,6-dimethyl-

• Inchi： 1S/C8H11FN2O3S/c1-8(2)4-11-7(14-5-8)6(3-10-11)15(9,12)13/h3H,4-5H2,1-2H3
• InChI Key： LFSFUSMVQQDLHZ-UHFFFAOYSA-N
• SMILES： S(C1C=NN2C=1OCC(C)(C)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 234.04744155 g/mol
• Monoisotopic Mass: 234.04744155 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.25
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6

Additional information on 6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride

6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2287315-12-0, commonly referred to as 6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl Fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. The pyrazolo[5,1-b][1,3]oxazine core of the molecule provides a rigid framework that enhances its stability and reactivity under various conditions. Recent studies have highlighted its role in the development of novel materials and its potential as a building block for more complex molecular architectures.

Sulfonyl fluoride functionalities are well-known for their versatility in chemical reactions. In this compound, the sulfonyl fluoride group plays a pivotal role in modulating the electronic properties of the molecule. The dimethyl substituents at the 6-position further enhance the steric bulk of the structure, which can influence both its reactivity and solubility properties. Researchers have explored the use of this compound in various synthetic pathways, including nucleophilic substitutions and coupling reactions. Its ability to act as an electrophilic agent has made it a valuable component in the construction of bioactive molecules and advanced polymers.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl Fluoride. High-resolution quantum mechanical calculations have revealed that the molecule exhibits a unique balance of electron-withdrawing and electron-donating effects across its structure. This balance is critical for its performance in various chemical transformations. For instance, studies have demonstrated that this compound can efficiently participate in Friedel-Crafts alkylation reactions under mild conditions. Such findings underscore its potential utility in aromatic substitution chemistry.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. The key steps include the formation of the pyrazolo[5,1-b][1,3]oxazine ring system through a cyclization reaction followed by functionalization with the sulfonyl fluoride group. Recent optimizations have focused on improving the yield and purity of these reactions through the use of palladium-catalyzed coupling techniques. These advancements have significantly reduced production costs while maintaining high-quality standards.

In terms of applications, 6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-3-sulfonyl Fluoride has shown promise in several emerging areas. For example, it has been utilized as a precursor for constructing advanced pharmaceutical agents with tailored bioavailability profiles. Its ability to serve as an intermediate in drug design processes has been validated through preclinical studies that demonstrate improved pharmacokinetic properties compared to traditional agents.

Moreover, this compound has found applications in materials science as a component in high-performance polymers and coatings. Its unique combination of thermal stability and chemical resistance makes it an ideal candidate for use in extreme environmental conditions. Recent research has explored its integration into polyurethane systems to enhance their mechanical properties without compromising their flexibility.

The environmental impact of 6,6-Dimethyl-5,7-dihydropyrazolo[5,1-b][1